Benzothiazepines
Benzothiazepines are a class of organic compounds characterized by a benzene ring fused to a thiazine ring, which includes the benzene ring as well as an imidazole and a sulfur atom. This unique chemical structure赋予它们广泛的药理活性,包括抗炎、镇痛、降压和免疫调节作用。在制药工业中,苯并噻嗪类化合物因其多样化的生物活性而备受关注。
These compounds have been extensively studied for their therapeutic potential in various diseases, such as cardiovascular disorders and neurological conditions. They often exhibit favorable pharmacokinetic properties, including good oral bioavailability and long-lasting effects.
Several benzothiazepines are currently used or under investigation as drugs due to their promising efficacy and safety profiles. For instance, **Nifedipine** is a well-known calcium channel blocker with antihypertensive properties, while others like **Prazosin** show selective alpha-1 adrenergic receptor antagonism.
The diverse chemical structures within this class allow for the optimization of drug candidates to enhance specific therapeutic effects and reduce side effects. Research continues to explore new synthetic methods and modifications to improve their efficacy in clinical applications.

Related Literature
-
Savita,Punita Mourya,Namrata Chaubey,Surendra Kumar,V. K. Singh,M. M. Singh RSC Adv., 2016,6, 95644-95655
-
Lei Zhang,Jiahui Zhang,Weiwei Xia,Junhui He,Jie Han RSC Adv., 2022,12, 22922-22930
-
Ruixia Shi,Ping Yang,Jianrong Wang,Aiyu Zhang,Yuanna Zhu,Yongqiang Cao,Qian Ma CrystEngComm, 2012,14, 5996-6003
-
Yuya Nagai,Kenji Katayama Analyst, 2022,147, 1313-1320
-
Qi Chen,Sharon Rozovsky,Wilfred Chen Chem. Commun., 2017,53, 7569-7572
-
Jessica A. Zimberlin,Naomi Sanabria-DeLong,Gregory N. Tew,Alfred J. Crosby Soft Matter, 2007,3, 763-767
-
Romain Mustière,Prisca Lagardère,Sébastien Hutter,Céline Deraeve,Florian Schwalen,Dyhia Amrane,Nicolas Masurier,Nadine Azas,Vincent Lisowski,Dominique Mazier RSC Adv., 2022,12, 20004-20021
Recommended suppliers
-
Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5